Tert-butyl (2-(4-hydroxy-1H-indol-3-YL)ethyl)(methyl)carbamate

• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol
• IUPAC Name: tert-butyl N-[2-(4-hydroxy-1H-indol-3-yl)ethyl]-N-methylcarbamate
• InChI: InChI=1S/C16H22N2O3/c1-16(2,3)21-15(20)18(4)9-8-11-10-17-12-6-5-7-13(19)14(11)12/h5-7,10,17,19H,8-9H2,1-4H3
• InChI Key: PHUCRGFBVVCGHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CCC1=CNC2=C1C(=CC=C2)O

Description

tert-Butyl N-[2-(4-hydroxy-1H-indol-3-yl)ethyl]-N-methylcarbamate is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are significant due to their presence in various natural products and their wide range of biological activities . This compound is characterized by the presence of an indole ring, a tert-butyl group, and a carbamate moiety, making it a versatile molecule for various applications in scientific research.

Preparation Methods

The synthesis of tert-butyl N-[2-(4-hydroxy-1H-indol-3-yl)ethyl]-N-methylcarbamate typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as indole derivatives and tert-butyl carbamate.

Reaction Conditions: The reaction involves the use of reagents like N-methylcarbamate and tert-butyl chloroformate under controlled conditions.

Industrial Production: Industrial production methods may involve optimization of reaction conditions to increase yield and purity.

Chemical Reactions Analysis

tert-Butyl N-[2-(4-hydroxy-1H-indol-3-yl)ethyl]-N-methylcarbamate undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, leading to the reduction of specific functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where functional groups on the indole ring are replaced by other groups.

Scientific Research Applications

tert-Butyl N-[2-(4-hydroxy-1H-indol-3-yl)ethyl]-N-methylcarbamate has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of tert-butyl N-[2-(4-hydroxy-1H-indol-3-yl)ethyl]-N-methylcarbamate involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound interacts with various enzymes and receptors in biological systems, influencing their activity.

Pathways: It can modulate signaling pathways involved in cell growth, apoptosis, and immune response.

Comparison with Similar Compounds

tert-Butyl N-[2-(4-hydroxy-1H-indol-3-yl)ethyl]-N-methylcarbamate can be compared with other indole derivatives:

Similar Compounds: Compounds such as indole-3-acetic acid, indole-3-carbinol, and indole-3-butyric acid share structural similarities with tert-butyl N-[2-(4-hydroxy-1H-indol-3-yl)ethyl]-N-methylcarbamate.

Uniqueness: The presence of the tert-butyl group and the carbamate moiety in tert-butyl N-[2-(4-hydroxy-1H-indol-3-yl)ethyl]-N-methylcarbamate distinguishes it from other indole derivatives, providing unique chemical and biological properties.